Cas no 269071-12-7 (methyl 3-(glycylamino)benzoate)

• Product Name: methyl 3-(glycylamino)benzoate
• CAS No: 269071-12-7
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 247932
• PubChem ID: 22690381
• Update Time: 2025-07-18

methyl 3-(glycylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-[(2-aminoacetyl)amino]-, methyl ester
• Benzoicacid, 3-[(aminoacetyl)amino]-, methyl ester (9CI)
• Methyl 3-(glycylamino)benzoate
• Methyl 3-(2-aminoacetamido)benzoate
• 269071-12-7
• SCHEMBL7467415
• AKOS008945548
• methyl 3-[(2-aminoacetyl)amino]benzoate
• Benzoic acid, 3-[(aminoacetyl)amino]-, methyl ester (9CI)
• methyl 3-(glycylamino)benzoate

• Inchi： 1S/C10H12N2O3/c1-15-10(14)7-3-2-4-8(5-7)12-9(13)6-11/h2-5H,6,11H2,1H3,(H,12,13)
• InChI Key： XCGOBRNSEPXEOA-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(=C1)NC(CN)=O)=O

Computed Properties

• Exact Mass: 208.08486
• Monoisotopic Mass: 208.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 81.4A^2

Experimental Properties

• PSA: 81.42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on methyl 3-(glycylamino)benzoate

Methyl 3-(Glycylamino)benzoate (CAS No. 269071-12-7): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Methyl 3-(glycylamino)benzoate (CAS No. 269071-12-7) is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound has garnered considerable attention due to its potential applications in drug development, biochemical studies, and material science. The detailed exploration of its chemical structure, synthesis methods, biological activities, and recent advancements in research applications provides a comprehensive understanding of its importance in contemporary scientific endeavors.

The molecular structure of methyl 3-(glycylamino)benzoate consists of a benzoate core substituted with a glycylamino group at the third position. This configuration imparts distinctive physicochemical properties, making it a versatile intermediate in organic synthesis. The benzoate moiety is well-known for its stability and compatibility with various functional groups, while the amino functionality introduces reactivity that can be exploited in pharmaceutical applications. The presence of both polar and non-polar regions in its structure enhances its solubility profile, facilitating its use in aqueous and organic media alike.

In terms of synthesis, methyl 3-(glycylamino)benzoate can be prepared through multiple pathways, each offering distinct advantages depending on the desired scale and purity requirements. One common method involves the condensation of glycinamide with methyl benzoate under controlled conditions, often catalyzed by acid or base initiators. Alternatively, nucleophilic substitution reactions can be employed to introduce the glycylamino group onto pre-formed benzoic acid derivatives. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes, emphasizing the use of sustainable solvents and minimal waste generation.

The biological activity of methyl 3-(glycylamino)benzoate has been extensively studied, revealing potential therapeutic applications across various domains. Research has demonstrated its role as a modulator of enzymatic pathways and as a precursor for more complex pharmacophores. For instance, derivatives of this compound have shown promise in inhibiting specific enzymes associated with inflammatory responses, making them candidates for anti-inflammatory drug development. Additionally, its structural similarity to certain natural products has sparked interest in its potential as a scaffold for antimicrobial agents.

Recent studies have also explored the material science applications of methyl 3-(glycylamino)benzoate. Its ability to form stable complexes with metal ions has been utilized in the development of novel catalysts and coordination polymers. These materials exhibit enhanced catalytic efficiency in various organic transformations, contributing to more sustainable industrial processes. Furthermore, the compound's optical properties have been investigated for use in optoelectronic materials, where its ability to absorb and emit light at specific wavelengths makes it valuable for applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The pharmaceutical industry has been particularly keen on exploring the therapeutic potential of methyl 3-(glycylamino)benzoate. Preclinical trials have indicated that certain derivatives exhibit significant efficacy in treating neurological disorders by modulating neurotransmitter release. The compound's ability to cross the blood-brain barrier has opened new avenues for developing treatments targeting central nervous system (CNS) disorders. Moreover, its compatibility with peptide coupling reactions has made it a valuable tool in peptide-based drug design, where it serves as a linker or modifying agent to enhance stability and bioavailability.

In conclusion, methyl 3-(glycylamino)benzoate (CAS No. 269071-12-7) represents a multifaceted compound with broad applications in chemical synthesis, biological research, and material science. Its unique structural features and versatile reactivity make it an indispensable tool for scientists working on cutting-edge research projects. As our understanding of its properties continues to evolve, so too will its role in advancing scientific knowledge and developing innovative solutions to global challenges.